(4-Chlorophenyl)triphenyltin
Description
(4-Chlorophenyl)triphenyltin is an organotin compound with the chemical formula C24H19ClSn. It is part of the broader class of triphenyltin compounds, which are characterized by a tin atom bonded to three phenyl groups and one additional substituent, in this case, a 4-chlorophenyl group
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (4-Chlorophenyl)triphenyltin typically involves the reaction of triphenyltin chloride with 4-chlorophenylmagnesium bromide (Grignard reagent) under anhydrous conditions. The reaction is carried out in an inert atmosphere, usually nitrogen or argon, to prevent moisture from interfering with the reaction .
Industrial Production Methods: While specific industrial production methods
Properties
Molecular Formula |
C24H19ClSn |
|---|---|
Molecular Weight |
461.6 g/mol |
IUPAC Name |
(4-chlorophenyl)-triphenylstannane |
InChI |
InChI=1S/C6H4Cl.3C6H5.Sn/c7-6-4-2-1-3-5-6;3*1-2-4-6-5-3-1;/h2-5H;3*1-5H; |
InChI Key |
FALJXHKFCBZKRR-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)[Sn](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=C(C=C4)Cl |
Origin of Product |
United States |
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